Cas no 2680772-24-9 (tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate)

• Product Name: tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate
• CAS No: 2680772-24-9
• MF: C₁₄H₁₅BrN₂O₂S
• MW: 355.250101327896
• CID: 5623819
• PubChem ID: 165921522
• Update Time: 2025-10-18

tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(4-bromophenyl)-1,3-thiazol-5-yl]carbamate
• 2680772-24-9
• EN300-28299113
• tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate

• Inchi： 1S/C14H15BrN2O2S/c1-14(2,3)19-13(18)17-12-11(16-8-20-12)9-4-6-10(15)7-5-9/h4-8H,1-3H3,(H,17,18)
• InChI Key： VJNVIKIPSCEFDR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(NC(=O)OC(C)(C)C)SC=N1

Computed Properties

• Exact Mass: 354.00376g/mol
• Monoisotopic Mass: 354.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate

Research Brief on tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate (CAS: 2680772-24-9): Recent Advances and Applications

The compound tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate (CAS: 2680772-24-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in pharmaceutical research.

Recent studies have highlighted the role of tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate as a key building block in the synthesis of novel thiazole-based derivatives. Thiazole rings are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the 4-bromophenyl group and the tert-butyl carbamate moiety in this compound enhances its reactivity and makes it a valuable precursor for further chemical modifications.

One of the most notable advancements in the application of this compound is its use in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, particularly cancers. Researchers have successfully incorporated tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate into the scaffold of several kinase inhibitors, demonstrating promising results in preclinical studies. The bromine atom at the 4-position of the phenyl ring allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores.

In addition to its role in kinase inhibitor development, this compound has also been explored as a precursor for the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. The thiazole core of tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate provides a rigid and planar structure, which is advantageous for the design of small-molecule PROTACs with improved binding affinity and selectivity.

Recent synthetic methodologies have focused on optimizing the yield and purity of tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate. A study published in 2023 reported a high-yield, one-pot synthesis route that minimizes the use of hazardous reagents and reduces the environmental impact. This advancement is particularly significant for large-scale production, as it addresses both economic and sustainability concerns.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate. Issues such as bioavailability, metabolic stability, and off-target effects need to be thoroughly investigated in future studies. However, the versatility and synthetic accessibility of this compound continue to make it a focal point in medicinal chemistry research.

In conclusion, tert-butyl N-4-(4-bromophenyl)-1,3-thiazol-5-ylcarbamate (CAS: 2680772-24-9) represents a valuable tool in the design and synthesis of biologically active molecules. Its applications in kinase inhibitor and PROTAC development underscore its potential to contribute to the next generation of therapeutics. Ongoing research efforts are expected to further elucidate its pharmacological properties and expand its utility in drug discovery.